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Abstract
BMS-818251 is a novel and highly potent small-molecule inhibitor of Human Immunodeficiency

Virus type 1 (HIV-1) entry. It exerts its antiviral activity by targeting the viral envelope

glycoprotein gp120, a critical component for viral attachment and entry into host cells. This

document provides a comprehensive technical overview of the chemical structure, properties,

mechanism of action, and key experimental data related to BMS-818251.

Chemical Structure and Properties
BMS-818251 is a complex heterocyclic molecule. Its chemical identity and key properties are

summarized in the tables below.

Table 1: Chemical Identification of BMS-818251
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Identifier Value

IUPAC Name

4-(3-(2-(4-(Cyano(phenyl)methylene)piperidin-1-

yl)-2-oxoacetyl)-4-methoxy-1H-pyrrolo[2,3-

c]pyridin-7-yl)-N-(2-hydroxyethyl)thiazole-2-

carboxamide[1]

CAS Number 2974489-09-1[1]

SMILES Code

O=C(C1=NC(C2=NC=C(OC)C3=C2NC=C3C(C(

N4CC/C(CC4)=C(C#N)\C5=CC=CC=C5)=O)=O

)=CS1)NCCO[1]

Table 2: Physicochemical Properties of BMS-818251
Property Value

Molecular Formula C29H26N6O5S[1]

Molecular Weight 570.62 g/mol [1]

Appearance Solid powder[1]

Solubility Soluble in DMSO (10 mM)[2]

Purity >98% (via HPLC)[2]

Mechanism of Action: Inhibition of HIV-1 Entry
BMS-818251 is a next-generation attachment inhibitor that specifically targets the gp120

subunit of the HIV-1 envelope trimer.[3] Its mechanism of action involves binding to a

conserved region of gp120, the β20-β21 hairpin, thereby preventing the conformational

changes required for the virus to engage with the host cell receptors (CD4 and a coreceptor,

either CCR5 or CXCR4).[3][4] By blocking this initial step of the viral life cycle, BMS-818251
effectively neutralizes the virus before it can enter and infect the host cell.

The following diagram illustrates the HIV-1 entry pathway and the point of inhibition by BMS-
818251.
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HIV-1 entry pathway and inhibition by BMS-818251.

Antiviral Activity
BMS-818251 has demonstrated potent antiviral activity against a broad range of HIV-1 strains.

Its efficacy is significantly higher than that of its predecessor, temsavir (BMS-626529).

Table 3: In Vitro Antiviral Potency of BMS-818251
Parameter Value Virus Strain(s) Reference

EC50 0.019 nM
Laboratory-adapted

HIV-1 strain NL4-3
[2][5]

Potency vs. Temsavir >10-fold higher
Cross-clade panel of

208 HIV-1 strains
[3][4][6]

IC50 Range 32–733 nM CRF01_AE strains [7]

Table 4: Binding Affinity of BMS-818251 to HIV-1 gp120
Mutants (Isothermal Titration Calorimetry)
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Mutant Kd (µM)
ΔG
(kcal/mol)

ΔH
(kcal/mol)

-TΔS
(kcal/mol)

Stoichiomet
ry (N)

Wild-type
Data not

specified

Data not

specified

Data not

specified

Data not

specified

Data not

specified

Specific

mutants

Referenced

data

Referenced

data

Referenced

data

Referenced

data

Referenced

data

Note: Specific quantitative values from ITC experiments are detailed in the referenced literature

and show that resistance mutations often lead to a reduced binding affinity.[3]

Experimental Protocols
The antiviral activity and mechanism of action of BMS-818251 have been characterized using

various in vitro assays. Below are the methodologies for key experiments.

TZM-bl Neutralization Assay
This assay is a standard method for quantifying the neutralizing activity of anti-HIV-1 agents.

Principle: The TZM-bl cell line is a HeLa-derived cell line engineered to express CD4, CCR5,

and CXCR4, and contains integrated Tat-inducible luciferase and β-galactosidase reporter

genes. Upon successful HIV-1 entry and Tat expression, the luciferase gene is activated,

leading to light emission that can be quantified. A reduction in luminescence in the presence of

an inhibitor indicates neutralization.

Detailed Methodology:

Virus Preparation: Pseudoviruses are generated by co-transfecting 293T cells with an HIV-1

Env-expressing plasmid and a backbone plasmid (e.g., pSG3ΔEnv).[8]
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Compound Dilution: BMS-818251 is serially diluted in a 96-well plate to create a range of

concentrations.

Incubation: The diluted compound is pre-incubated with a standardized amount of HIV-1

pseudovirus for approximately 1 hour at 37°C to allow for binding.[9]

Cell Seeding: TZM-bl cells are added to the wells containing the virus-compound mixture.

DEAE-Dextran may be included to enhance infectivity.[10]

Incubation: The plates are incubated for 48 hours at 37°C to allow for viral entry and reporter

gene expression.[8][11]

Lysis and Readout: Cells are lysed, and a luciferase substrate is added. The luminescence is

measured using a luminometer.

Data Analysis: The percentage of neutralization is calculated relative to control wells (virus

only). The EC50 value is determined by fitting the dose-response curve using a non-linear

regression model.

The following diagram outlines the workflow of the TZM-bl neutralization assay.
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Workflow for the TZM-bl neutralization assay.

Isothermal Titration Calorimetry (ITC)
ITC is utilized to directly measure the binding affinity of BMS-818251 to purified HIV-1 envelope

proteins.

Principle: ITC measures the heat change that occurs when two molecules interact. This allows

for the determination of binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).

Detailed Methodology:
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Protein and Compound Preparation: Purified, soluble HIV-1 envelope trimers (e.g., SOSIP

gp140) and BMS-818251 are prepared in a matched buffer.

ITC Experiment: A solution of BMS-818251 is titrated into a solution of the envelope protein

in the ITC sample cell. The heat released or absorbed upon each injection is measured.

Data Analysis: The resulting data are fitted to a binding model to determine the

thermodynamic parameters of the interaction.[3]

Conclusion
BMS-818251 is a promising HIV-1 entry inhibitor with exceptional potency and a broad

spectrum of activity. Its well-defined mechanism of action, targeting a conserved region of

gp120, makes it a valuable candidate for further development in the context of antiretroviral

therapy, particularly for treatment-experienced patients with resistance to other drug classes.

The experimental data summarized herein provide a solid foundation for its continued

investigation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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